Cas no 2228801-21-4 (3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2228801-21-4
• MF: C₁₄H₂₁N₃O₄
• MW: 295.334243535995
• CID: 5845040
• PubChem ID: 165608273
• Update Time: 2025-06-08

3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 2228801-21-4
• EN300-1888874
• 3-(1-{[(tert-butoxy)carbonyl]amino}cyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C14H21N3O4/c1-13(2,3)21-12(20)15-14(6-5-7-14)10-8-9(11(18)19)17(4)16-10/h8H,5-7H2,1-4H3,(H,15,20)(H,18,19)
• InChI Key： WNZDZBZOMIEDJY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C2C=C(C(=O)O)N(C)N=2)CCC1)=O

Computed Properties

• Exact Mass: 295.15320616g/mol
• Monoisotopic Mass: 295.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Comprehensive Analysis of 3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228801-21-4)

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, 3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228801-21-4) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclobutyl and pyrazole structural motifs, is widely utilized in drug discovery and development. Researchers are particularly drawn to its potential as a building block for synthesizing novel therapeutics, especially in the areas of kinase inhibitors and anti-inflammatory agents.

The compound's tert-butoxycarbonyl (Boc) protecting group enhances its stability during synthetic processes, making it a valuable intermediate in peptide synthesis and small-molecule drug design. Recent studies highlight its role in optimizing bioavailability and pharmacokinetic properties, addressing common challenges in modern drug development. With the growing demand for precision medicine and targeted therapies, this compound aligns perfectly with current industry trends.

From a synthetic chemistry perspective, 3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid offers versatility in structure-activity relationship (SAR) studies. Its carboxylic acid functionality allows for further derivatization, enabling researchers to explore diverse molecular scaffolds. This adaptability is crucial for addressing complex drug resistance mechanisms, a hot topic in cancer research and infectious disease treatment.

The compound's relevance extends to computational chemistry and AI-driven drug discovery, where its structural features are analyzed using molecular docking and machine learning algorithms. As the pharmaceutical industry increasingly adopts digital transformation strategies, compounds like this serve as critical test cases for in silico prediction models. This intersection of chemistry and technology resonates with today's emphasis on interdisciplinary research.

Quality control and analytical characterization of CAS No. 2228801-21-4 involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets stringent purity standards required for preclinical studies. The growing focus on green chemistry principles has also prompted investigations into more sustainable synthesis routes for this intermediate, reflecting broader environmental concerns in the chemical industry.

In the context of intellectual property and patent landscapes, derivatives of 3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid frequently appear in filings related to metabolic disease treatments and neurological disorders. This patent activity underscores its therapeutic potential and commercial value. The compound's structure-property relationships continue to inspire innovation in fragment-based drug discovery, particularly for challenging targets like protein-protein interactions.

As regulatory agencies worldwide emphasize quality by design (QbD) principles, the reliable synthesis and characterization of key intermediates like CAS No. 2228801-21-4 become increasingly important. The compound's well-defined crystalline properties and solubility characteristics make it particularly suitable for formulation development, addressing another critical bottleneck in pharmaceutical R&D pipelines.

The scientific community's interest in this compound is further evidenced by its inclusion in several high-throughput screening libraries. Its balanced lipophilicity and hydrogen bonding capacity make it an attractive starting point for lead optimization campaigns. These features align with current strategies to improve drug-likeness and reduce attrition rates in clinical development.

Looking ahead, 3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid is poised to play a significant role in emerging areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. Its structural flexibility allows for incorporation into these innovative therapeutic modalities, which are transforming treatment paradigms across multiple disease areas. This positions the compound at the forefront of next-generation pharmaceutical innovation.